N-(4-ethylphenyl)-1-pyrrolidinecarbothioamide
Overview
Description
N-(4-ethylphenyl)-1-pyrrolidinecarbothioamide, also known as Etizolam, is a thienodiazepine medication that is used to treat anxiety, insomnia, and panic disorders. It is a research chemical that has been synthesized in recent years and has gained popularity among the scientific community due to its unique properties.
Mechanism of Action
N-(4-ethylphenyl)-1-pyrrolidinecarbothioamide works by binding to the benzodiazepine site on the GABA-A receptor, which enhances the inhibitory effects of GABA. This leads to a decrease in neuronal excitability, resulting in the anxiolytic, sedative, and hypnotic effects of the drug.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which leads to a decrease in anxiety and an increase in relaxation. It also has muscle relaxant properties and can cause drowsiness and sedation.
Advantages and Limitations for Lab Experiments
The advantages of using N-(4-ethylphenyl)-1-pyrrolidinecarbothioamide in lab experiments are its anxiolytic, sedative, and hypnotic properties, which make it a useful tool for studying anxiety and sleep disorders. However, its limitations include its potential for abuse and dependence, as well as its side effects, such as drowsiness and sedation.
Future Directions
There are many future directions for research on N-(4-ethylphenyl)-1-pyrrolidinecarbothioamide. One area of interest is its potential use in the treatment of alcohol withdrawal syndrome and seizure disorders. Another area of interest is its potential as a tool for studying the neurobiology of anxiety and sleep disorders. Additionally, further research is needed to understand the long-term effects of the drug and its potential for abuse and dependence.
Conclusion:
This compound is a research chemical that has gained popularity among the scientific community due to its unique properties. It has been extensively studied for its anxiolytic, sedative, and hypnotic properties and has shown potential for use in the treatment of anxiety, insomnia, alcohol withdrawal syndrome, and seizure disorders. While it has advantages for lab experiments, its limitations include its potential for abuse and dependence. Further research is needed to understand the long-term effects of the drug and its potential for abuse and dependence.
Scientific Research Applications
N-(4-ethylphenyl)-1-pyrrolidinecarbothioamide has been extensively researched for its anxiolytic, sedative, and hypnotic properties. It has been found to be effective in treating anxiety and insomnia in animal models. It has also been studied for its potential use in the treatment of alcohol withdrawal syndrome and seizure disorders.
properties
IUPAC Name |
N-(4-ethylphenyl)pyrrolidine-1-carbothioamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2S/c1-2-11-5-7-12(8-6-11)14-13(16)15-9-3-4-10-15/h5-8H,2-4,9-10H2,1H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPFRZVSPXFVNNA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=S)N2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>35.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49827067 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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